Cas no 50614-82-9 (1H-Indole,1-(3-methyl-2-buten-1-yl)-)

• Product Name: 1H-Indole,1-(3-methyl-2-buten-1-yl)-
• CAS No: 50614-82-9
• MF: C₁₃H₁₅N
• MW: 185.264903306961
• CID: 377083
• PubChem ID: 170868
• Update Time: 2025-04-19

1H-Indole,1-(3-methyl-2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,1-(3-methyl-2-buten-1-yl)-
• 1-(3-methylbut-2-enyl)-1H-indole
• 1-(3-methylbut-2-enyl)indole
• 1-(3-methylbut-2-en-1-yl)-1H-indole
• 1H-Indole, 1-(3-methyl-2-butenyl)-
• EINECS 256-654-4
• 1H-Indole, 1-(3-methyl-2-buten-1-yl)-
• n-prenylindole
• DTXSID1068562
• AKOS013124534
• 50614-82-9
• NS00032097

• Inchi： 1S/C13H15N/c1-11(2)7-9-14-10-8-12-5-3-4-6-13(12)14/h3-8,10H,9H2,1-2H3
• InChI Key： ZOXTWOMKOBJEAA-UHFFFAOYSA-N
• SMILES： N1(C=CC2C=CC=CC1=2)C/C=C(\C)/C

Computed Properties

• Exact Mass: 185.12055
• Monoisotopic Mass: 185.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• Density: 0.95
• Boiling Point: 302.3°C at 760 mmHg
• Flash Point: 136.6°C
• Refractive Index: 1.541
• PSA: 4.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles